Cas no 505-56-6 (Docosanedioic acid)

• Product Name: Docosanedioic acid
• CAS No: 505-56-6
• MF: C₂₂H₄₂O₄
• MW: 370.566487789154
• MDL: MFCD00002806
• CID: 375368
• Update Time: 2025-10-29

Docosanedioic acid Chemical and Physical Properties

Names and Identifiers

• Docosanedioic acid
• 1,20-Eicosanedicarboxylic acid
• 1,22-Docosanedioic acid
• 1,22-Docosanedoic acid
• BEHENIC ACID
• docosandioic acid
• Docosandisaeure
• docosanedicarboxylic acid
• Felogenic acid
• Phellogenic acid
• Phelogenic acid
• Docosan-1,22-dioic acid
• DGXRZJSPDXZJFG-UHFFFAOYSA-N
• FR7J081T20
• Docosanedioic acid, 85%
• 1,20-icosanedicarboxylic acid
• NSC56159
• LMFA01170037
• CHM0005250
• AK310484
• C19625

• MDL： MFCD00002806
• Inchi： 1S/C22H42O4/c23-21(24)19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22(25)26/h1-20H2,(H,23,24)(H,25,26)
• InChI Key： DGXRZJSPDXZJFG-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 370.30800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White or light yellow crystalline powder
• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-131 ºC (acetone )
• Boiling Point: 306 °C (60 mmHg)
• Refractive Index: 1.4433 (estimate)
• Solubility: Insuluble (6.3E-4 g/L) (25 ºC),
• PSA: 74.60000
• LogP: 6.95760
• Solubility: Not determined

Docosanedioic acid Security Information

• Hazardous Material transportation number：UN 1824
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on Docosanedioic acid

Docosanedioic Acid: A Comprehensive Overview

Docosanedioic acid, also known by its CAS number 505-56-6, is a dicarboxylic acid with a long carbon chain. This compound is a member of the family of alkyl dicarboxylic acids, which are widely studied for their versatile applications in various industries. The molecule consists of a 22-carbon chain with two carboxylic acid groups at each end, making it a saturated dicarboxylic acid. Its chemical structure is represented as HOOC-(CH₂)₂₀-COOH, which highlights its linear and symmetrical nature.

The name docosanedioic acid is derived from the Greek word "doksa," meaning twenty-two, and "dioic," indicating the presence of two carboxylic acid groups. This naming convention reflects its structural composition and distinguishes it from other dicarboxylic acids with different carbon chain lengths. The compound is also referred to as 1,22-diacid or 1,22-bis(carboxylic acid)octadecane, emphasizing its functional groups and carbon backbone.

Recent studies have explored the synthesis and properties of docosanedioic acid, particularly its potential applications in materials science and biotechnology. Researchers have focused on its ability to form high molecular weight polymers through polycondensation reactions. These polymers exhibit unique mechanical and thermal properties, making them suitable for advanced materials such as biodegradable plastics and high-performance composites.

In terms of physical properties, docosanedioic acid is a white crystalline solid with a melting point around 100°C. Its solubility in water is moderate, but it can be dissolved in organic solvents such as dichloromethane and ethyl acetate. The compound's stability under various conditions has been tested, showing minimal reactivity under normal storage conditions. However, exposure to strong acids or bases can lead to degradation or side reactions.

The synthesis of docosanedioic acid typically involves oxidative cleavage of alkenes or alkanes using ozonolysis or other oxidative agents. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for producing this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of docosanedioic acid in industrial settings.

Docosanedioic acid finds applications in several fields, including polymer chemistry, surfactant production, and specialty chemicals. In polymer chemistry, it serves as a monomer for synthesizing polyesters and polyamides with tailored properties. These materials are used in packaging, textiles, and automotive industries due to their strength and durability.

In the realm of surfactants, docosanedioic acid derivatives are employed as emulsifiers and stabilizers in cosmetic and pharmaceutical products. Its long carbon chain provides excellent emulsifying properties, making it ideal for formulations requiring high stability and compatibility with biological systems.

Recent research has also explored the use of docosanedioic acid in bio-based materials. Scientists have developed biodegradable polymers from this compound that can decompose under natural conditions, reducing environmental impact compared to traditional plastics. These bio-based materials are gaining traction in sustainable packaging solutions and agricultural applications.

The study of docosanedioic acid's interactions with biological systems has opened new avenues for pharmaceutical applications. Researchers have investigated its potential as a drug delivery vehicle due to its ability to form micelles and nanoparticles that can encapsulate hydrophobic drugs. These nanocarriers show promise in targeted drug delivery systems with enhanced bioavailability.

In conclusion, docosanedioic acid, CAS number 505-56-6, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure provides opportunities for innovation in materials science, biotechnology, and pharmaceuticals. As research continues to uncover new properties and uses for this compound, its role in sustainable chemistry is expected to grow significantly.